Cas no 1262033-72-6 (5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde)

• Product Name: 5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde
• CAS No: 1262033-72-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6045063
• PubChem ID: 59268321
• Update Time: 2026-03-11

5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde
• 5-Bromo-2-hydroxy-3-isopropylbenzaldehyde
• Benzaldehyde, 5-bromo-2-hydroxy-3-(1-methylethyl)-
• 1262033-72-6
• SCHEMBL10322298
• EN300-1276938
• REHUIVZWVDPCHL-UHFFFAOYSA-N

• Inchi： 1S/C10H11BrO2/c1-6(2)9-4-8(11)3-7(5-12)10(9)13/h3-6,13H,1-2H3
• InChI Key： REHUIVZWVDPCHL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Br)=CC(C(C)C)=C1O

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 279.4±40.0 °C(Predicted)
• pka: 8.13±0.23(Predicted)

Additional information on 5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde

Introduction to 5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde (CAS No. 1262033-72-6)

5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1262033-72-6, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This aromatic aldehyde, featuring a bromine substituent and a hydroxyl group along with an isopropyl side chain, exhibits a unique structural framework that makes it a valuable intermediate in synthetic chemistry and drug development.

The compound’s molecular structure, characterized by a benzene ring functionalized with multiple substituents, positions it as a promising candidate for various biochemical applications. The presence of the aldehyde group (–CHO) not only allows for further derivatization but also contributes to its reactivity in condensation reactions, forming Schiff bases and other heterocyclic compounds. Additionally, the bromine atom at the 5-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde has been explored in the context of developing novel therapeutic agents. Its structural features make it an attractive scaffold for designing molecules with potential biological activity. For instance, studies have highlighted its role in synthesizing inhibitors targeting enzymes involved in inflammatory pathways. The hydroxyl and aldehyde groups provide opportunities for hydrogen bonding interactions, which are critical for enzyme-substrate binding affinity. Furthermore, the isopropyl group introduces steric hindrance, allowing for fine-tuning of molecular recognition properties.

One of the most compelling aspects of this compound is its application in medicinal chemistry. Researchers have leveraged its reactivity to create derivatives with enhanced pharmacokinetic profiles. The bromine substituent serves as a handle for further functionalization via palladium-catalyzed reactions, enabling the construction of diverse libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for diseases ranging from cancer to neurodegenerative disorders.

The synthesis of 5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde itself is an intriguing challenge that has been addressed through multiple methodologies. Traditional approaches involve the bromination of pre-existing aromatic aldehydes or hydroxycarboxylic esters followed by selective functional group transformations. Modern synthetic strategies, however, have focused on more efficient and sustainable routes, such as catalytic hydrogenation or electrochemical methods, which minimize waste and improve yields. These advancements align with the growing emphasis on green chemistry principles in industrial and academic research.

Recent publications have demonstrated the utility of 5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde in material science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions has led to investigations into its potential as a ligand in coordination chemistry. Such complexes exhibit interesting catalytic properties and could be employed in organic transformations or as sensors for detecting metal ions in environmental samples. The compound’s photophysical properties have also been studied, revealing potential applications in optoelectronic devices.

The role of 5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde in drug discovery continues to evolve with emerging technologies. Computational modeling and artificial intelligence-driven drug design have accelerated the process of identifying promising scaffolds like this one. By integrating experimental data with machine learning algorithms, researchers can predict binding affinities and optimize molecular structures more rapidly than traditional methods alone. This synergy between experimental chemistry and computational biology underscores the importance of interdisciplinary collaboration in modern pharmaceutical research.

In conclusion, 5-bromo-2-hydroxy-3-(propan-2-yl)benzaldehyde (CAS No. 1262033-72-6) represents a fascinating compound with broad utility across multiple scientific domains. Its unique structural features enable diverse synthetic transformations and biological applications, making it a cornerstone in both academic research and industrial development. As our understanding of chemical biology deepens, the potential uses for this molecule are likely to expand further, solidifying its place as a key intermediate in next-generation therapeutics and materials.